Cas no 1806063-31-9 (2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid
• CAS No: 1806063-31-9
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4848967
• Update Time: 2025-06-09

2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-14-4-2-3-11-6(7(9)10)5(4)8(12)13/h2-3,7H,1H3,(H,12,13)
• InChI Key： WTZGDEBLHJSSOB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic Acid (CAS No. 1806063-31-9)

2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS No. 1806063-31-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent applications in drug development.

The chemical structure of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid is characterized by a pyridine ring substituted with a difluoromethyl group at the 2-position and a methoxy group at the 4-position. The carboxylic acid functionality at the 3-position adds to its reactivity and potential for further derivatization. This unique combination of functional groups makes it an attractive candidate for various chemical and biological studies.

The synthesis of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid has been reported using several methods. One common approach involves the reaction of 4-methoxypyridine-3-carbonitrile with difluoromethylating agents such as Selectfluor or diethylaminosulfur trifluoride (DAST). The resulting nitrile is then hydrolyzed to the carboxylic acid using standard conditions. Another method involves the coupling of 4-methoxypyridine-3-boronic acid with difluoroiodomethane followed by oxidation to the carboxylic acid. These synthetic routes provide robust and scalable methods for producing the compound, making it accessible for both academic and industrial research.

In terms of biological activity, 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are key regulators of gene expression and cellular processes. This inhibition can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

Beyond its enzymatic inhibition properties, 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid has also been explored for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a suitable candidate for further drug development. Additionally, its low toxicity profile in preclinical studies supports its safety for use in therapeutic applications.

In the context of drug development, 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid has been used as a lead compound for the design and synthesis of novel derivatives with enhanced biological activities. For example, researchers have modified the pyridine ring or introduced additional functional groups to improve potency, selectivity, and pharmacokinetic properties. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The potential applications of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid extend beyond traditional pharmaceuticals. It has also been explored for use in agrochemicals, where its unique structure and properties make it a valuable starting material for developing new pesticides and herbicides. Additionally, its ability to modulate specific biological targets could be leveraged in other areas such as cosmetics and personal care products.

In conclusion, 2-(Difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS No. 1806063-31-9) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further exploration and application in drug discovery, agrochemicals, and other industries. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.